Cas no 850567-55-4 (2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[1-(4-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane framework ensures improved handling and storage compared to boronic acids, while the fluorophenylvinyl moiety enhances reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, enabling efficient C-C bond formation for constructing complex aromatic systems. The electron-withdrawing fluorine substituent further modulates reactivity, offering selectivity advantages in polyfunctional substrates. Its crystalline solid form facilitates precise weighing and minimizes decomposition risks under standard conditions. The product's compatibility with diverse reaction conditions makes it a reliable intermediate for synthesizing fluorinated organic compounds.
2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
850567-55-4 structure
Product Name:2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:850567-55-4
MF:C14H18BFO2
MW:248.100927829742
MDL:MFCD06659925
CID:716951
PubChem ID:44717770
Update Time:2025-05-27

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(4-Fluorophenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-(4-Fluorophenyl)vinylboronic acid pinacol ester
    • 1,3,2-Dioxaborolane,2-[1-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-
    • 2-[1-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • PC9593
    • 2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[1-(4-Fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • 2-(1-(4-Fluorophenyl)ethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-(4-Fluorophenyl)vinylboronic acid, pinacol ester
    • SY332325
    • DB-093553
    • AT19917
    • MFCD06659925
    • AKOS015999761
    • 1-(4-fluorophenyl)vinylboronic acid, pinacol ester, AldrichCPR
    • C14H18BFO2
    • CS-W000074
    • AS-81256
    • BNROZDXKAQJDJC-UHFFFAOYSA-N
    • DTXSID40660324
    • SCHEMBL12537828
    • 850567-55-4
    • AB26649
    • 1-(4-Fluorophenyl)vinylboronic acid,pinacol ester
    • MDL： MFCD06659925
    • Inchi： 1S/C14H18BFO2/c1-10(11-6-8-12(16)9-7-11)15-17-13(2,3)14(4,5)18-15/h6-9H,1H2,2-5H3
    • InChI Key： BNROZDXKAQJDJC-UHFFFAOYSA-N
    • SMILES： FC1C=CC(C(B2OC(C)(C)C(C)(C)O2)=C)=CC=1

Computed Properties

  • Exact Mass: 248.13800
  • Monoisotopic Mass: 248.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.04
  • Melting Point: 38-42
  • Boiling Point: 277.8°C at 760 mmHg
  • Flash Point: 121.8°C
  • Refractive Index: 1.486
  • PSA: 18.46000
  • LogP: 3.47030

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

403-42-9 403-42-9
73183-34-3 73183-34-3
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Chloro(1,3-dicyclohexyl-1,3-dihydro-2H-imidazol-2-ylidene)copper Solvents: Toluene ;  rt → 50 °C; 24 h, 50 °C
1.2 Reagents: p-Toluenesulfonic acid Solvents: Dichloromethane ;  3.5 h, 22 °C
Reference
Stereoselective formation of trisubstituted vinyl boronate esters by the acid-mediated elimination of α-hydroxyboronate esters
Guan, Weiye; et al, Journal of Organic Chemistry, 2014, 79(15), 7199-7204

Production Method 2

766-98-3 766-98-3
25015-63-8 25015-63-8
850567-55-4 850567-55-4
Reaction Conditions
1.1 Catalysts: Cobalt diacetate ,  N-[2-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-2-quinolinecarboxamide Solvents: Tetrahydrofuran ;  30 min, rt
1.2 24 h, rt
1.3 Reagents: Oxygen ;  rt
Reference
Photocatalytic alkyl radical addition tandem oxidation of alkenyl borates
Li, Yu-Jie; et al, Journal of Organic Chemistry, 2023, 88(7), 4325-4333

Production Method 3

75230-49-8 75230-49-8
73183-34-3 73183-34-3
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Trimethylbenzoquinone ,  Sodium hydride Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: 1,2-Dichloroethane ;  10 h, 100 °C; 100 °C → rt
Reference
Synthesis of Alkenylboronates from N-Tosylhydrazones through Palladium-Catalyzed Carbene Migratory Insertion
Ping, Yifan; et al, Journal of the American Chemical Society, 2021, 143(26), 9769-9780

Production Method 4

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
1332499-06-5 1332499-06-5
Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide ,  2640655-78-1 Solvents: Tetrahydrofuran ;  10 min, rt
1.2 5 min, 22 °C
1.3 Reagents: Methanol ;  12 h, rt
1.4 Reagents: Silica ;  rt
Reference
Cyclic (Alkyl)(amino)carbene Ligands Enable Cu-Catalyzed Markovnikov Protoboration and Protosilylation of Terminal Alkynes: A Versatile Portal to Functionalized Alkenes
Gao, Yang ; et al, Angewandte Chemie, 2021, 60(36), 19871-19878

Production Method 5

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
1332499-06-5 1332499-06-5
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: 2640655-78-1 Solvents: Tetrahydrofuran ;  10 min
1.2 5 min, 22 °C
1.3 Solvents: Methanol ;  12 h
1.4 -
Reference
Cyclic (alkyl)(amino)carbene ligands enable Cu-catalyzed Markovnikov protoboration and protosilylation of terminal alkynes: a versatile portal to functionalized alkenes
Gao, Yang; et al, ChemRxiv, 2021, 1, 1-8

Production Method 6

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
504433-86-7 504433-86-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Copper bromide (CuBr2) ,  1867922-48-2 Solvents: Methanol ,  Water ;  18 h, 50 °C
Reference
Copper-catalyzed regioselective hydroboration of terminal alkynes in aqueous medium
Yao, Zi-Jian; et al, Tetrahedron Letters, 2016, 57(8), 910-913

Production Method 7

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
504433-86-7 504433-86-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: 2169335-54-8 Solvents: Methanol ;  5 min, 20 °C; 20 °C → -20 °C; 16 h, -20 °C
Reference
Cyclodextrin Cavity-Induced Mechanistic Switch in Copper-Catalyzed Hydroboration
Zhang, Pinglu; et al, Angewandte Chemie, 2017, 56(36), 10821-10825

Production Method 8

766-98-3 766-98-3
25015-63-8 25015-63-8
850567-55-4 850567-55-4
815575-37-2 815575-37-2
Reaction Conditions
1.1 Catalysts: (OC-6-22)-Tricarbonyl[1,1′-(1,2-ethanediyl)bis[1,1-bis(1-methylethyl)phosphine-κ… Solvents: Tetrahydrofuran ;  24 h, 70 °C
Reference
Hydroboration of terminal alkenes and trans-1,2-diboration of terminal alkynes catalyzed by a Mn(I) alkyl complex
Weber, Stefan; et al, ChemRxiv, 2021, 1, 1-11

Production Method 9

405-99-2 405-99-2
850567-55-4 850567-55-4
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
1332499-06-5 1332499-06-5
Reaction Conditions
1.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

Production Method 10

766-98-3 766-98-3
1195-66-0 1195-66-0
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Tetrahydrofuran ;  22 °C; 22 °C → 0 °C
1.2 5 min, 0 °C; 2 h, 0 °C
1.3 0 °C; 0 °C → 80 °C; 24 h, 80 °C
1.4 Reagents: Water ;  0 °C; 0 °C → 22 °C; 1 h, 22 °C
Reference
Rhodium-catalysed diastereo- and enantio-selective cyclopropanation of α-boryl styrenes
Sun, Xiao; et al, Chemical Communications (Cambridge, 2020, 56(82), 12379-12382

Production Method 11

766-98-3 766-98-3
1195-66-0 1195-66-0
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Tetrahydrofuran ;  rt; rt → 0 °C; 10 min, 0 °C; 0 °C → rt; 2 h, rt
1.2 0 °C; 0 °C → 80 °C; 24 h, 80 °C
1.3 Reagents: Water
Reference
Electrochemical Reductive Functionalization of Alkenes with Deuterochloroform as a One-Carbon Deuteration Block
Zhang, Xiaofeng; et al, Organic Letters, 2022, 24(47), 8645-8650

Production Method 12

766-98-3 766-98-3
1195-66-0 1195-66-0
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Tetrahydrofuran ;  25 °C; 25 °C → 0 °C
1.2 0 °C; 0 °C → 25 °C; 2 h, 25 °C
1.3 0 °C; 0 °C → 80 °C; 24 h, 80 °C
1.4 Reagents: Sodium sulfate ;  0 °C; 0 °C → 25 °C
Reference
Atroposelective Synthesis of Conjugated Diene-Based Axially Chiral Styrenes via Pd(II)-Catalyzed Thioether-Directed Alkenyl C-H Olefination
Jin, Liang; et al, Journal of the American Chemical Society, 2021, 143(31), 12335-12344

Production Method 13

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethanol ,  Bromobenzene Catalysts: Tricyclohexylphosphine ,  Palladium diacetate Solvents: Toluene ;  3 h, 60 °C
Reference
Suzuki coupling of aroyl-MIDA boronate esters - A preliminary report on scope and limitations
Lai, Samson ; et al, Tetrahedron Letters, 2021, 74,

Production Method 14

766-98-3 766-98-3
73183-34-3 73183-34-3
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloroc… Solvents: Dichloromethane ;  10 min, rt
1.2 30 min, rt; rt → 0 °C
1.3 Solvents: Methanol ;  24 h, 0 °C
1.4 Solvents: Water
Reference
Photocatalytic alkyl radical addition tandem oxidation of alkenyl borates
Li, Yu-Jie; et al, Journal of Organic Chemistry, 2023, 88(7), 4325-4333

Production Method 15

73183-34-3 73183-34-3
359887-57-3 359887-57-3
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Potassium phenoxide Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium Solvents: Toluene
Reference
Exploiting the enantioselectivity of Baeyer-Villiger monooxygenases via boron oxidation
Brondani, Patricia B.; et al, Tetrahedron: Asymmetry, 2012, 23(9), 703-708

Production Method 16

766-98-3 766-98-3
25015-63-8 25015-63-8
850567-55-4 850567-55-4
504433-86-7 504433-86-7
Reaction Conditions
1.1 Catalysts: 2716121-12-7 Solvents: Toluene ,  Hexane ;  6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Reaction Pathways and Redox States in α-Selective Cobalt-Catalyzed Hydroborations of Alkynes
Blasius, Clemens K.; et al, Angewandte Chemie, 2020, 59(51), 23010-23014

Production Method 17

766-98-3 766-98-3
25015-63-8 25015-63-8
850567-55-4 850567-55-4
504433-86-7 504433-86-7
Reaction Conditions
1.1 Catalysts: Tris[(2,3-η)-bicyclo[2.2.1]hept-2-ene]platinum ,  1H-Imidazolium, 1,3-bis[2,6-bis(1-methylethyl)phenyl]-4,5-diundecyl-, bromide (1… Solvents: Hexane ;  2 h, rt
Reference
Soluble Platinum Nanoparticles Ligated by Long-Chain N-Heterocyclic Carbenes as Catalysts
Martinez-Prieto, Luis M.; et al, Chemistry - A European Journal, 2017, 23(52), 12779-12786

Production Method 18

73183-34-3 73183-34-3
850567-55-4 850567-55-4
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
1332499-06-5 1332499-06-5
Reaction Conditions
1.1 -
2.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

Production Method 19

73183-34-3 73183-34-3
850567-55-4 850567-55-4
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
1332499-06-5 1332499-06-5
Reaction Conditions
1.1 -
2.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Related Categories

850567-55-4 (2-[1-(4-fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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